5-(2,3-dimethoxyphenyl)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H24N2O6S
• Molecular Weight: 480.5 g/mol
• IUPAC Name: (4E)-5-(2,3-dimethoxyphenyl)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-4-[hydroxy-(4-methoxyphenyl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H24N2O6S/c1-13-14(2)34-25(26-13)27-20(17-7-6-8-18(32-4)23(17)33-5)19(22(29)24(27)30)21(28)15-9-11-16(31-3)12-10-15/h6-12,20,28H,1-5H3/b21-19+
• InChI Key: ACJXTLNDHWTGFP-XUTLUUPISA-N
• Isomeric SMILES: CC1=C(SC(=N1)N2C(/C(=C(/C3=CC=C(C=C3)OC)\O)/C(=O)C2=O)C4=C(C(=CC=C4)OC)OC)C
• SMILES: CC1=C(SC(=N1)N2C(C(=C(C3=CC=C(C=C3)OC)O)C(=O)C2=O)C4=C(C(=CC=C4)OC)OC)C

Description

5-(2,3-dimethoxyphenyl)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 5-(2,3-dimethoxyphenyl)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been suggested that the compound may act by inhibiting the production of inflammatory cytokines and reactive oxygen species. It may also modulate signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects:
5-(2,3-dimethoxyphenyl)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have various biochemical and physiological effects. It has been found to decrease inflammation and oxidative stress in vitro and in vivo. It has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2,3-dimethoxyphenyl)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer activities, which make it a promising candidate for further research. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in therapeutic applications.

Future Directions

There are several future directions for the research of 5-(2,3-dimethoxyphenyl)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one. One direction is to further investigate its mechanism of action to optimize its use in therapeutic applications. Another direction is to study its potential use in the treatment of Alzheimer's disease. Additionally, it may be beneficial to explore its use in combination with other compounds to enhance its therapeutic effects.
Conclusion:
In conclusion, 5-(2,3-dimethoxyphenyl)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound with potential therapeutic properties. Its anti-inflammatory, antioxidant, and anti-cancer activities make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and optimize its use in therapeutic applications.

Synthesis Methods

The synthesis of 5-(2,3-dimethoxyphenyl)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one involves a series of chemical reactions. The starting materials include 2,3-dimethoxybenzaldehyde, 4,5-dimethylthiazol-2-amine, and 4-methoxybenzoyl chloride. The reaction proceeds through several steps, including condensation, cyclization, and acylation, to yield the final product.

Scientific Research Applications

5-(2,3-dimethoxyphenyl)-1-(4,5-dimethyl-1,3-thiazol-2-yl)-3-hydroxy-4-(4-methoxybenzoyl)-1,5-dihydro-2H-pyrrol-2-one has shown potential therapeutic properties in various scientific research studies. It has been studied for its anti-inflammatory, antioxidant, and anti-cancer activities. In addition, it has been shown to have neuroprotective effects and potential use in the treatment of Alzheimer's disease.